3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C17H18ClNO3/c1-3-21-15-10-9-12(11-13(15)18)17(20)19-14-7-5-6-8-16(14)22-4-2/h5-11H,3-4H2,1-2H3,(H,19,20)
• InChI Key: OTXTUTMQJVGVPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2OCC)Cl
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol

Description

3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 357.83 g/mol.

Mechanism of Action

The exact mechanism of action of 3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide is not fully understood. However, it is believed to exert its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by interfering with various cellular pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide can induce cell cycle arrest and apoptosis in cancer cells. It may also inhibit the migration and invasion of cancer cells, thereby preventing the spread of cancer to other parts of the body. Additionally, it has been found to reduce the levels of various inflammatory markers, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide in lab experiments is its potent anticancer activity. It has shown promising results in various cancer cell lines and may have potential as a chemotherapeutic agent. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide. One potential direction is to further investigate its mechanism of action and cellular pathways involved in its anticancer and anti-inflammatory effects. Additionally, it may be studied in combination with other chemotherapeutic agents to determine its potential as a combination therapy. Further research may also focus on improving its solubility and bioavailability for better clinical applications.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with ethyl alcohol and sodium ethoxide to obtain 3-chloro-4-ethoxybenzoic acid. This is then further reacted with 2-ethoxyaniline in the presence of thionyl chloride to obtain the final product.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-ethoxyphenyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, prostate, and lung cancer. Additionally, it has also been studied for its potential as an anti-inflammatory agent and has shown promising results in reducing inflammation in animal models.